![molecular formula C8H9BrN2O4 B8094713 Glycine p-nitrophenyl ester hydrobromide](/img/structure/B8094713.png)
Glycine p-nitrophenyl ester hydrobromide
Overview
Description
Glycine p-nitrophenyl ester hydrobromide is a useful research compound. Its molecular formula is C8H9BrN2O4 and its molecular weight is 277.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis of Hydrolysis Reactions : Glycine p-nitrophenyl ester hydrobromide has been studied in the context of catalyzing hydrolysis reactions. For instance, the hydrolysis of 4-nitrophenyl glycine ester was found to be significantly promoted by cobalt(III) tetraammine complex, indicating its potential use in studying catalytic mechanisms (Phulambrikar & Chatterjee, 2002).
Model for Hydrolytic Enzymes : Glycine and its derivatives, including this compound, have been proposed as models for studying the hydrolytic enzymes. Zinc complexes of glycine were studied for their catalytic activity in the hydrolysis of 4-nitrophenyl phosphate, reflecting the enzyme-like properties of these complexes (Viladkar, Kamaluddin, & Nath, 1993).
Study of Transglutaminase Mechanism : Research into the mechanism of transglutaminase, an enzyme, has utilized this compound. The study investigated the enzyme's substrate binding and catalysis, providing insights into the stereochemical aspects of substrate interaction (Chung, Shrager, & Folk, 1970).
Photolysis in Neurotransmitter Research : Glycine esters, including this compound, have been used in synthesizing photosensitive blocking groups for neurotransmitters. These compounds play a crucial role in studying the kinetics of neurotransmitter receptors in the central nervous system (Ramesh, Wieboldt, Niu, Carpenter, & Hess, 1993).
Enzyme Assays : this compound has been used in esterolytic assays, particularly in studying the activity of enzymes like bromelains from pineapple stem (Silverstein, 1974).
Investigation of Inhibitory Effects : The compound has been involved in studies examining the inhibitory effects on hydrolysis reactions of aromatic esters. Such studies are important for understanding chemical interactions and reaction kinetics (Miyake & Fujimoto, 1994).
Synthesis of Polypeptides : this compound has been used in the synthesis of sequential polypeptides, which are important for understanding protein structure and function (Fairweather & Jones, 1973).
Peptide Synthesis : The compound plays a role in the synthesis of peptides, demonstrating its importance in organic chemistry and molecular biology (Mukaiyama, Morito, & Watanabe, 1979).
Properties
IUPAC Name |
(4-nitrophenyl) 2-aminoacetate;hydrobromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4.BrH/c9-5-8(11)14-7-3-1-6(2-4-7)10(12)13;/h1-4H,5,9H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JERUTMRCCUPUKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OC(=O)CN.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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